Cas no 88075-91-6 (1H-Pyrrole-3-carboxaldehyde, 1-(4-bromo-2-methylphenyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 1-(4-bromo-2-methylphenyl)-
• CAS No: 88075-91-6
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 646034
• PubChem ID: 13147288
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde, 1-(4-bromo-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 1-(4-bromo-2-methylphenyl)-
• 1-(4-bromo-2-methylphenyl)pyrrole-3-carbaldehyde
• DTXSID90521936
• 88075-91-6
• 1-(4-Bromo-2-methylphenyl)-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C12H10BrNO/c1-9-6-11(13)2-3-12(9)14-5-4-10(7-14)8-15/h2-8H,1H3
• InChI Key： CUSVUHVCQHLDPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N1C=CC(C=O)=C1

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų